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nitrobenzaldehyde

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the physicochemical properties of
3-Bromo-2-nitrobenzaldehyde, with a core focus on its melting and boiling points. Designed
for researchers, scientists, and drug development professionals, this document moves beyond
a simple data sheet to explain the causality behind experimental choices and the critical
importance of these physical constants in a research and development setting.

Introduction: The Significance of 3-Bromo-2-
nitrobenzaldehyde

3-Bromo-2-nitrobenzaldehyde, with the chemical formula C7H4BrNOs, is a substituted
aromatic aldehyde. Its structure, featuring an aldehyde, a nitro group, and a bromine atom on a
benzene ring, makes it a versatile intermediate in organic synthesis. The nitro group and
bromine atom are excellent leaving groups or can be transformed into other functional groups,
while the aldehyde group is a gateway for countless carbon-carbon bond-forming reactions.

While not as commonly cited as some isomers, its structural motifs are found in precursors for
pharmacologically active molecules. For instance, nitrobenzaldehydes are crucial starting
materials for the synthesis of second-generation dihydropyridine calcium channel blockers like
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nitrendipine and nimodipine.[1][2][3] Furthermore, the identification of 3-Bromo-2-
nitrobenzaldehyde as a potential impurity in pharmaceutical products (such as "Ambroxol
Impurity 44") underscores the critical need for its precise characterization to ensure the purity,
safety, and efficacy of final drug substances.[4]

Core Physicochemical Properties

A foundational aspect of working with any chemical compound is understanding its basic
physical and chemical identifiers. While extensive experimental data for 3-Bromo-2-
nitrobenzaldehyde is not widely published, its fundamental properties are well-defined.

Property Value Source
IUPAC Name 3-bromo-2-nitrobenzaldehyde [4]
Molecular Formula C7H4BrNOs [4]
Molar Mass 230.02 g/mol [4]
CAS Number 882772-99-8 [4]

Not reported in searched
Melting Point databases. Must be

determined empirically.

Not reported in searched
Boiling Point databases. Must be

determined empirically.

Expert Insight: The absence of reported melting and boiling points in major databases like
PubChem is not uncommon for specialized synthetic intermediates.[4] This necessitates
empirical determination in the laboratory, a process that is fundamental to chemical research
and quality control. Relying on predicted values or data from isomers (e.g., 3-Bromo-4-
nitrobenzaldehyde melts at 97-99 °C) is scientifically unsound and can lead to significant errors
in experimental design.[5]

The Imperative of Accurate Phase Transition Data in
Drug Development
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As a Senior Application Scientist, | cannot overstate the importance of accurately determining
melting and boiling points. These are not mere numbers; they are critical indicators of a
compound's identity, purity, and thermal behavior, which have direct consequences on research
outcomes.

e A Primary Indicator of Purity: For a crystalline solid, the melting point is one of the most
reliable and accessible measures of purity. A pure compound will exhibit a sharp, narrow
melting point range, typically 0.5-1.0°C.[6] Conversely, the presence of even small amounts
of soluble impurities will cause a depression of the melting point and a broadening of the
melting range (>2°C).[7] This phenomenon, known as melting point depression, is a
cornerstone of qualitative analysis.

 Informing Experimental Design: Knowledge of a compound's thermal properties is essential
for designing robust chemical processes. The boiling point dictates the feasibility and
parameters for purification by distillation. More importantly, it helps define the thermal limits
for a reaction. Running a reaction too close to a compound's boiling or decomposition
temperature can lead to side reactions, reduced yield, and the generation of new impurities.

o Ensuring Safety and Stability: Understanding the temperatures at which a compound melts
or boils is fundamental to its safe handling and storage. This is particularly true for nitro-
containing compounds, which can be thermally sensitive.

Protocols for Empirical Determination

The following protocols describe self-validating, standard methodologies for determining the
melting and boiling points of a compound like 3-Bromo-2-nitrobenzaldehyde.

Melting Point Determination using a Digital Apparatus

This method offers high precision and is a standard in modern organic chemistry labs.
Methodology:

o Sample Preparation: Place a small amount of finely powdered, dry 3-Bromo-2-
nitrobenzaldehyde onto a clean, dry surface. Tap the open end of a capillary tube into the
powder to load a small amount of the sample.
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o Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
pack the sample down. The final packed sample height should be no more than 1-2 mm.[7]
Causality: A small, tightly packed sample ensures uniform and rapid heat transfer from the
heating block, preventing thermal gradients that would artificially broaden the melting range.

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.

o Rapid Preliminary Run: Set a fast heating rate (e.g., 10-15°C/minute) to quickly determine an
approximate melting temperature. This saves time and establishes the region of interest.

o Accurate Determination: Allow the apparatus to cool significantly. Prepare a new sample and
set the heating rate to be slow (1-2°C/minute) once the temperature is within 15-20°C of the
approximate melting point found in the previous step. Causality: A slow heating rate ensures
the system is in thermal equilibrium, allowing for an accurate reading of the temperatures at
which melting begins and ends.

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the last solid crystal melts (T2). The melting point is reported as
this range (T1 - T2).

» Validation: Repeat the accurate determination at least once to ensure reproducibility.
Consistent results confirm the validity of the measurement.
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Caption: Workflow for accurate melting point determination.

Boiling Point Determination (Microscale Method)

For determining the boiling point when only a small amount of substance is available, the
microscale capillary method is ideal.
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Methodology:

o Apparatus Assembly: Attach a small test tube (e.g., a fusion tube) to a thermometer using a
rubber band or wire.

o Sample Addition: Add a small amount (a few milliliters) of the liquid 3-Bromo-2-
nitrobenzaldehyde into the test tube.

o Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.
Place this sealed capillary into the test tube with its open end pointing downwards.[8]

e Heating: Suspend the entire assembly in an oil bath. Begin heating the bath slowly and stir
continuously to ensure a uniform temperature.[9]

o Observation: As the temperature rises, air trapped in the small capillary will expand and
slowly bubble out.

o Data Recording: The boiling point is the temperature at which a continuous and rapid stream
of bubbles emerges from the open end of the inverted capillary.[7] Causality: This rapid
stream indicates that the vapor pressure of the liquid has become equal to the surrounding
atmospheric pressure, which is the definition of the boiling point.

o Confirmation: To confirm, slightly lower the temperature. The liquid will be drawn up into the
capillary tube as the vapor pressure drops. Re-heating should reproduce the boiling point.

Add Liquid to Insert Inverted, Attach to Thermometer Heat Slowly Observe Bubbles Record Temperature of Confirm by Cooling
Fusion Tube Sealed Capillary & Place in Oil Bath with Stirring from Capillary Continuous Bubble Stream & Reheating

Click to download full resolution via product page

Caption: Microscale boiling point determination workflow.

Synthesis and Application Context

Understanding the origin and use of a compound provides context for its physical properties. A
patented method for synthesizing 3-Bromo-2-nitrobenzaldehyde involves a five-step
sequence starting from 1,3-dibromo-2-nitrobenzene.[10] This multi-step synthesis highlights the
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potential for impurities, reinforcing the need for rigorous physical characterization like melting
point analysis at the final step.

Its primary value lies in its role as a chemical building block. The aldehyde functional group can
be readily converted into an alcohol, acid, or used in condensations and other C-C bond-
forming reactions, while the nitro and bromo substituents can be manipulated in subsequent
steps, making it a valuable precursor for complex molecular architectures in medicinal
chemistry and materials science.

Safety and Hazard Profile

As with any laboratory chemical, a thorough understanding of the potential hazards is essential

for safe handling.

Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Irritation H319: Causes serious eye irritation

(Data sourced from PubChem GHS Classification)[4]

Handling Recommendations: Always handle 3-Bromo-2-nitrobenzaldehyde in a well-
ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.

Conclusion

3-Bromo-2-nitrobenzaldehyde is a valuable synthetic intermediate whose full utility in
research and drug development is unlocked through precise physicochemical characterization.
While foundational data such as its melting and boiling points are not readily available in public
literature, this guide provides the scientific rationale and detailed, field-proven protocols for
their empirical determination. For professionals in drug development, the accurate
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measurement of these properties is not an academic exercise but a fundamental requirement
for ensuring purity, designing scalable synthetic routes, and maintaining the highest standards
of scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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